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Compound of Interest

Compound Name: Cyclofenil diphenol

Cat. No.: B1201950 Get Quote

An In-depth Examination of the Chemical Properties, Biological Activity, and Experimental

Protocols of a Selective Estrogen Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclofenil diphenol, a non-steroidal selective estrogen receptor modulator (SERM), has

garnered interest within the scientific community for its distinct pharmacological profile. This

technical guide provides a comprehensive overview of cyclofenil diphenol, focusing on its

chemical and physical properties, mechanism of action, and relevant experimental

methodologies. Detailed information is presented to support researchers and professionals in

the fields of pharmacology, medicinal chemistry, and drug development in their understanding

and potential application of this compound.

Chemical and Physical Properties
Cyclofenil diphenol, with the CAS number 5189-40-2, is chemically known as 4-

[cyclohexylidene-(4-hydroxyphenyl)methyl]phenol.[1][2] It is the diphenol metabolite of the drug

cyclofenil. The fundamental physicochemical properties of cyclofenil diphenol are

summarized in the table below. It is important to note that some physical properties, such as

melting and boiling points, are more readily available for its diacetate precursor, cyclofenil (CAS

2624-43-3), and are included here for reference. Researchers should consider the potential for

variation between the diphenol and its diacetate ester in experimental design.
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Property Value Source

CAS Number 5189-40-2 [1][3]

Molecular Formula C₁₉H₂₀O₂ [1][2][3]

Molecular Weight 280.36 g/mol [4]

IUPAC Name
4-[cyclohexylidene-(4-

hydroxyphenyl)methyl]phenol
[1][2][3]

Melting Point
135-136 °C (for Cyclofenil

diacetate)
[5]

Boiling Point
509 °C at 760 mmHg (for

Cyclofenil diacetate)
[5]

Solubility

Soluble in DMSO.[6] Solubility

in other organic solvents such

as ethanol, methanol, acetone,

and chloroform has been

noted for similar phenolic

compounds but requires

specific experimental

determination for cyclofenil

diphenol.

LogP 5.30 (for Cyclofenil diacetate) [5]

Mechanism of Action and Signaling Pathway
Cyclofenil diphenol functions as a selective estrogen receptor modulator (SERM), exhibiting

differential agonist and antagonist effects on estrogen receptors (ERs) in a tissue-specific

manner.[7][8] It displays a notable preferential binding affinity for estrogen receptor beta (ERβ)

over estrogen receptor alpha (ERα).[3][9]

Upon binding to the ligand-binding domain of the estrogen receptor, cyclofenil diphenol can

induce conformational changes that affect the recruitment of co-regulator proteins, leading to

either activation or repression of gene transcription. As an antagonist, it can inhibit the

recruitment of coactivators, thereby blocking estrogen-dependent signaling pathways.[10]
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Below is a diagram illustrating the generalized signaling pathway of cyclofenil diphenol as a

SERM.
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Caption: Generalized signaling pathway of Cyclofenil Diphenol as a SERM.

Biological Activity
The biological activity of cyclofenil diphenol is primarily characterized by its interaction with

estrogen receptors. Quantitative data from in vitro studies have demonstrated its binding

affinities for both ERα and ERβ.

Target Assay Type Value Source

Estrogen Receptor β

(ERβ)

Competitive Binding

Assay
IC₅₀: 67-500 nM [3]

Estrogen Receptor α

(ERα)

Competitive Binding

Assay
IC₅₀: 1000-3162 nM [3]

Dengue Virus

Replication
Cell-based Assay EC₅₀: 1.62 µM [11]

Experimental Protocols
Synthesis of Cyclofenil Diphenol via McMurry Reaction
The McMurry reaction provides a robust method for the synthesis of alkenes from two ketone

or aldehyde molecules, which can be adapted for the synthesis of cyclofenil diphenol. The

general workflow is depicted below.
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McMurry Reaction Workflow for Cyclofenil Diphenol Synthesis

Starting Materials & Reagents

Reaction Procedure

Final Product

4,4'-Dihydroxybenzophenone

2. Add a solution of 4,4'-dihydroxybenzophenone and cyclohexanone to the titanium suspension.

Cyclohexanone Titanium(III) chloride (TiCl₃)

1. Prepare suspension of low-valent titanium reagent in anhydrous THF under inert atmosphere.

Reducing Agent (e.g., LiAlH₄, Zn(Cu)) Anhydrous THF

3. Heat the mixture to reflux for several hours.

4. Cool the reaction and quench with an appropriate aqueous solution.

5. Extract the product with an organic solvent.

6. Purify the crude product by column chromatography.

Cyclofenil Diphenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cyclofenil Diphenol.
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Detailed Methodology:

A typical experimental procedure for a McMurry coupling reaction is as follows. Note that

specific quantities and reaction times may require optimization.

Preparation of the Low-Valent Titanium Reagent: In a flame-dried, three-necked round-

bottom flask equipped with a reflux condenser and under an inert atmosphere (e.g., argon or

nitrogen), suspend titanium(III) chloride in anhydrous tetrahydrofuran (THF). Cool the

mixture in an ice bath.

Reduction of Titanium: Slowly add a reducing agent, such as lithium aluminum hydride

(LiAlH₄) or a zinc-copper couple, to the titanium suspension. The color of the mixture will

typically change, indicating the formation of the low-valent titanium species. After the addition

is complete, the mixture is often stirred at room temperature or gently refluxed for a period to

ensure complete formation of the active reagent.[12][13]

Coupling Reaction: To the prepared low-valent titanium reagent, add a solution of 4,4'-

dihydroxybenzophenone and cyclohexanone in anhydrous THF dropwise.

Reflux: After the addition of the carbonyl compounds, heat the reaction mixture to reflux for

several hours to drive the coupling and deoxygenation steps. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature and quench it by

slow addition of an aqueous solution (e.g., aqueous potassium carbonate or dilute

hydrochloric acid).

Extraction and Purification: Filter the mixture to remove titanium salts. Extract the filtrate with

an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers with

brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The

crude product can then be purified by column chromatography on silica gel to yield pure

cyclofenil diphenol.

Estrogen Receptor Competitive Binding Assay
This protocol outlines a competitive binding assay to determine the in vitro binding affinity of

cyclofenil diphenol to estrogen receptors.[1][6]
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Estrogen Receptor Competitive Binding Assay Workflow

Materials

Procedure

Result

Estrogen Receptor
(e.g., from rat uterine cytosol or recombinant)

1. Incubate receptor preparation with a fixed concentration of radioligand and varying concentrations of cyclofenil diphenol.

Radiolabeled Estradiol
(e.g., [³H]E₂)

Cyclofenil Diphenol
(in varying concentrations) Assay Buffers

2. Separate bound from free radioligand (e.g., using hydroxylapatite or filtration).

3. Quantify the amount of bound radioactivity using liquid scintillation counting.

4. Plot the data and determine the IC₅₀ value.

IC₅₀ Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

